DISTAMYCIN A HYDROCHLORIDE DISTAMYCIN A HYDROCHLORIDE
Brand Name: Vulcanchem
CAS No.: 6576-51-8
Catalog No.: VC016803
InChI: InChI=1S/C22H27N9O4.ClH/c1-29-9-13(26-12-32)6-17(29)21(34)28-15-8-18(31(3)11-15)22(35)27-14-7-16(30(2)10-14)20(33)25-5-4-19(23)24;/h6-12H,4-5H2,1-3H3,(H3,23,24)(H,25,33)(H,26,32)(H,27,35)(H,28,34);1H
SMILES: CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NCCC(=N)N)C)C)NC=O.Cl
Molecular Formula: C22H28ClN9O4
Molecular Weight: 517.975

DISTAMYCIN A HYDROCHLORIDE

* For research use only. Not for human or veterinary use.

CAS No.: 6576-51-8

Main Products

Catalog No.: VC016803

Molecular Formula: C22H28ClN9O4

Molecular Weight: 517.975

DISTAMYCIN A HYDROCHLORIDE - 6576-51-8

CAS No. 6576-51-8
Product Name DISTAMYCIN A HYDROCHLORIDE
IUPAC Name N-[5-[[5-[(3-amino-3-iminopropyl)carbamoyl]-1-methylpyrrol-3-yl]carbamoyl]-1-methylpyrrol-3-yl]-4-formamido-1-methylpyrrole-2-carboxamide;hydrochloride
Synonyms estalimicinaclorhidrato;fi6426;herperal;stallimycinhydrochloride;DISTAMYCIN A HCL;DISTAMYCIN A HYDROCHLORIDE;distamycin A hydrochloride from*streptomyces dist;N-[5-[[(3-amino-3-iminopropyl)amino]carbonyl]-1-methyl-1H-pyrrol-3-yl]-4-[[[4-(formylamino)
Molecular Formula C22H28ClN9O4
Molecular Weight 517.975
InChI InChI=1S/C22H27N9O4.ClH/c1-29-9-13(26-12-32)6-17(29)21(34)28-15-8-18(31(3)11-15)22(35)27-14-7-16(30(2)10-14)20(33)25-5-4-19(23)24;/h6-12H,4-5H2,1-3H3,(H3,23,24)(H,25,33)(H,26,32)(H,27,35)(H,28,34);1H
InChIKey SFYSJFJQEGCACQ-UHFFFAOYSA-N
SMILES CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NCCC(=N)N)C)C)NC=O.Cl
  

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18.0152 g/mol